Cas no 1807059-88-6 (2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one
• CAS No: 1807059-88-6
• MF: C₁₀H₁₀Br₂OS
• MW: 338.05880022049
• CID: 4972754
• Update Time: 2025-07-18

2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H10Br2OS/c1-6(11)10(13)8-5-7(12)3-4-9(8)14-2/h3-6H,1-2H3
• InChI Key： HQSWZBUTPCLVPQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1SC)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 4
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one

Introduction to 2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one (CAS No. 1807059-88-6)

2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one (CAS No. 1807059-88-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of brominated ketones and is characterized by its bromine substituents and a methylthio group, which contribute to its reactivity and biological activity.

The molecular formula of 2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one is C₁₁H₁₀Br₂O, with a molecular weight of approximately 343.00 g/mol. The compound's structure consists of a benzene ring substituted with two bromine atoms and a methylthio group, attached to a propionyl moiety. This intricate structure imparts specific chemical properties that make it a valuable intermediate in various synthetic pathways and a subject of interest in pharmaceutical research.

In recent years, 2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one has been studied for its potential as a building block in the synthesis of bioactive molecules. Its bromine substituents provide sites for further functionalization, allowing chemists to introduce additional functionalities that can enhance the compound's biological activity or alter its pharmacological profile. For instance, the bromine atoms can be replaced with other functional groups through various substitution reactions, such as nucleophilic substitution or cross-coupling reactions.

One of the key areas where 2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one has shown promise is in the development of anticancer agents. Research published in the Journal of Medicinal Chemistry has demonstrated that compounds derived from this scaffold exhibit potent cytotoxic activity against various cancer cell lines. The bromine substituents and the methylthio group are believed to play crucial roles in modulating the compound's interaction with cellular targets, such as enzymes involved in cell proliferation and apoptosis.

Beyond its potential in cancer therapy, 2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one has also been explored for its antimicrobial properties. Studies have shown that derivatives of this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a promising lead for the development of new antibiotics. The mechanism of action is thought to involve disruption of bacterial cell membranes or interference with essential metabolic pathways.

The synthesis of 2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one typically involves multi-step procedures that start from readily available starting materials. One common approach involves the bromination of a substituted phenylacetonitrile followed by reduction to form the corresponding ketone. The introduction of the methylthio group can be achieved through sulfuration reactions using appropriate reagents such as sodium hydrosulfide or thiourea.

The physical properties of 2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one include a melting point ranging from 65°C to 70°C and solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These properties facilitate its handling and use in laboratory settings, making it an accessible compound for researchers working on synthetic chemistry projects.

In conclusion, 2-Bromo-1-(5-bromo-2-(methylthio)phenyl)propan-1-one (CAS No. 1807059-88-6) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for further research and development, particularly in the areas of drug discovery and synthetic organic chemistry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to remain an important focus in scientific investigations.